Cas no 19866-61-6 (Pyrido[2,3-d]pyridazine,6-oxide)
19866-61-6 structure
Product Name:Pyrido[2,3-d]pyridazine,6-oxide
CAS No:19866-61-6
MF:C7H5N3O
MW:147.134100675583
CID:162557
PubChem ID:155609
Update Time:2025-04-19
Pyrido[2,3-d]pyridazine,6-oxide Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-d]pyridazine,6-oxide
- 6-oxidopyrido[2,3-d]pyridazin-6-ium
- PYRIDO[2,3-D]PYRIDAZINE-6-OXIDE
- 6-Oxide pyrido(2,3-d)pyridazine
- AC1L4EMI
- CCRIS 7351
- CTK4E2593
- Pyrido(2,3-d)pyridazine 6-oxide
- Pyrido< 2,3-d> -pyridazin-6-oxid
- pyrido< 2,3-d> pyridazine 6-oxide
- Pyrido< 2,3-d> pyridazin-N(6)-oxid
- Pyrido< 2.3-d> pyridazin-6-oxid
- SureCN5894250
- SCHEMBL5894250
- DTXSID80173620
- AKOS006277204
- pyrido[2,3-d]pyridazine 6-oxide
- 19866-61-6
-
- Inchi: 1S/C7H5N3O/c11-10-5-6-2-1-3-8-7(6)4-9-10/h1-5H
- InChI Key: VCYGGHIDKYQIRH-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=C2C=CC=NC2=CN=1
Computed Properties
- Exact Mass: 147.04335
- Monoisotopic Mass: 147.043262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2
- XLogP3: -0.3
Experimental Properties
- Density: 1.39
- Boiling Point: 364.3°C at 760 mmHg
- Flash Point: 174.1°C
- Refractive Index: 1.695
- PSA: 52.72
Pyrido[2,3-d]pyridazine,6-oxide Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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